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Compound of Interest

Compound Name: Win VI

Cat. No.: B1199289

For Immediate Reference by Laboratory Professionals

This document provides crucial safety and logistical information for the handling, storage, and
disposal of Win 52035, also known as WIN VI, a compound developed by Sterling-Winthrop,
Inc.[1][2][3] Adherence to these guidelines is essential for ensuring a safe laboratory
environment.

Chemical Identification

Identifier Value
Common Name Win 52035
Synonym WIN VI[4][5][6][7]

5-[5-[4-(4,5-dihydro-1,3-oxazol-2-

Systematic Name
yl)phenoxy]pentyl]-3-methyl-1,2-oxazole[4][5][6]

Molecular Formula C18H22N203[4][6]

CAS Number 98034-30-1[4][6]

Personal Protective Equipment (PPE)

Given that specific PPE requirements for Win 52035 are not readily available in public sources,
standard laboratory best practices for handling research chemicals of unknown toxicity should
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be strictly followed. The following table outlines the recommended PPE.

Protection Type

Recommended Equipment

Rationale

Hand Protection

Nitrile or neoprene gloves.
Double gloving is

recommended.

To prevent skin contact. Check

for any signs of degradation.

Eye Protection

Chemical safety goggles or a

face shield.

To protect eyes from splashes

or aerosols.

Body Protection

A fully buttoned laboratory
coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A properly fitted respirator
(e.g., N95 or higher) should be
used when handling the
compound as a powder or if

aerosols may be generated.

To prevent inhalation of the

compound.

Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Handle Win 52035 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

o Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and

dark place. Keep it away from incompatible materials (specific incompatibilities are not

documented, so caution is advised).

Disposal Plan:

All waste contaminated with Win 52035, including disposable PPE, and any unused material

should be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in

regular trash.
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Experimental Workflow for Safe Handling

The following diagram outlines the necessary steps for safely handling Win 52035 from receipt

(Receipt of Win 52035)
;
C_og Compound in Inventora
;
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Click to download full resolution via product page

to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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